Cas no 951174-29-1 (Hexanoic acid, 5-methyl-3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, 1,1-dimethylethyl ester, (3R)-)

Hexanoic acid, 5-methyl-3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, 1,1-dimethylethyl ester, (3R)- structure

951174-29-1 structure

Product Name:Hexanoic acid, 5-methyl-3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, 1,1-dimethylethyl ester, (3R)-

CAS No:951174-29-1

Molecular Formula:C₂₆H₃₇NO₂

Molecular Weight:395.577487707138

CID:5732781

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Hexanoic acid, 5-methyl-3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, 1,1-dimethylethyl ester, (3R)- Properties

Names and Identifiers

- Hexanoic acid, 5-methyl-3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, 1,1-dimethylethyl ester, (3R)-
- InChIKey： HCSHPKOGUQHHSK-ZJSXRUAMSA-N
- Inchi： 1S/C26H37NO2/c1-20(2)17-24(18-25(28)29-26(4,5)6)27(19-22-13-9-7-10-14-22)21(3)23-15-11-8-12-16-23/h7-16,20-21,24H,17-19H2,1-6H3/t21-,24-/m1/s1
- SMILES： C(OC(C)(C)C)(=O)C[C@H](N([C@@H](C1=CC=CC=C1)C)CC1=CC=CC=C1)CC(C)C

Experimental Properties

Boiling Point: 465.8±33.0 °C(Predicted)
pka: 7.02±0.50(Predicted)
Density: 1.005±0.06 g/cm3(Predicted)

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